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Leucocianidol: Chemical Identity & Biological Data

Leucocianidol, also known as Leucocyanidin, is a flavan-3,4-diol derivative. The table below summarizes

its key physicochemical and biological properties compiled from the search results [1] [2].

Property Details

Molecular
Formula

C₁₅H₁₄O₇ [1] [2]

Average
Molecular Mass

306.27 g/mol [2]

IUPAC Name (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,5,7-tetrol [2]

Appearance White to off-white solid powder [2]

Bioactivity Naturally occurring anti-ulcerogenic ingredient; demonstrates protective effect
against aspirin-induced erosions in rat models; potential for treatment of

hemorrhoids [2].
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Property Details

Key Experimental
Finding

In rat models, 5 mg daily effectively prevented stomach erosion caused by aspirin
[2].

Analysis of Aromaticity in Leucocianidol

Aromaticity is a key stabilizing property in molecules that meet four specific conditions [3]:

Cyclic: The molecule must contain a ring of atoms.
Conjugated: Every atom in the ring must have an available p-orbital, creating a continuous,

overlapping system of pi electrons.
Hückel's Rule: The cyclic, conjugated system must contain (4n + 2) pi electrons (where 'n' is a non-

negative integer, e.g., 2, 6, 10...).
Planar: The entire ring system must be flat for optimal p-orbital overlap.

The following diagram illustrates the workflow for assessing aromaticity, which can be applied to

leucocianidol's constituent rings:
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Start: Assess Molecule for Aromaticity

Is the structure cyclic?

Is the ring fully conjugated?
(Every atom has a p-orbital?)

 Yes

Conclusion: The ring is Not Aromatic

 No
Does the ring system

have 4n+2 π electrons?

 Yes

 No

Is the ring system planar
(flat)?

 Yes

 No

Conclusion: The ring is Aromatic

 Yes  No

Click to download full resolution via product page

Assessment Workflow for Aromaticity

Applying this framework to leucocianidol's structure [2]:

Ring A (Left Benzene Ring): This is a standard benzene ring, which is cyclic, conjugated, planar,
and has 6 π electrons - it fulfills all criteria for aromaticity [3] [4].

Ring C (Right Chroman Ring): This oxygen-containing heterocyclic ring is not fully conjugated.
The saturated carbons at positions 3 and 4 are (sp^3)-hybridized and lack p-orbitals, breaking the

continuous conjugation - it is non-aromatic [3].
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Therefore, leucocianidol contains one aromatic component (Ring A) and one non-aromatic component (Ring

C). The molecule as a whole is not aromatic.

A Path Forward for Research

To build the in-depth technical guide you require, here are suggested next steps:

Locate Specialized Literature: Conduct a detailed search on platforms like SciFinder, Reaxys, or
Web of Science using terms like "leucocyanidin electronic properties," "molecular orbital analysis

leucocyanidin," or "leucocyanidin DFT study."
Computational Chemistry Studies: Research papers that perform Density Functional Theory
(DFT) calculations on leucocianidol can provide the missing data, such as HOMO-LUMO energies,
electrostatic potential maps, and molecular orbital diagrams.

Experimental Spectral Data: Look for studies that include Nuclear Magnetic Resonance (NMR)
chemical shifts, particularly proton NMR in aromatic regions, and UV-Vis absorption spectra, which

can provide experimental evidence for electronic transitions and conjugation [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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